Cas no 1177346-65-4 (1H-Pyrazole-3-carboxylic acid, 1-[(4-fluorophenyl)methyl]-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-[(4-fluorophenyl)methyl]-, methyl ester
• CAS No: 1177346-65-4
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 5215790
• Update Time: 2025-08-05

1H-Pyrazole-3-carboxylic acid, 1-[(4-fluorophenyl)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(4-fluorobenzyl)-1H-pyrazole-3-carboxylate
• 1-(4-Fluorobenzyl)-1H-pyrazole-3-carboxylic acid methyl ester
• STL587821
• 1H-Pyrazole-3-carboxylic acid, 1-[(4-fluorophenyl)methyl]-, methyl ester

• Inchi： 1S/C12H11FN2O2/c1-17-12(16)11-6-7-15(14-11)8-9-2-4-10(13)5-3-9/h2-7H,8H2,1H3
• InChI Key： GQLGVGXUQVKMRT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=CC(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1H-Pyrazole-3-carboxylic acid, 1-[(4-fluorophenyl)methyl]-, methyl ester

Recent Advances in the Study of 1H-Pyrazole-3-carboxylic Acid, 1-[(4-fluorophenyl)methyl]-, Methyl Ester (CAS: 1177346-65-4)

The compound 1H-Pyrazole-3-carboxylic acid, 1-[(4-fluorophenyl)methyl]-, methyl ester (CAS: 1177346-65-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The presence of the fluorophenyl group and the ester functionality in its structure makes it a promising candidate for drug development, particularly in the areas of anti-inflammatory and anticancer therapies.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and efficacy. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route for 1H-Pyrazole-3-carboxylic acid, 1-[(4-fluorophenyl)methyl]-, methyl ester, which improved yield and purity compared to traditional methods. The study employed a multi-step reaction sequence involving palladium-catalyzed cross-coupling and esterification, demonstrating the compound's versatility as a synthetic intermediate.

In addition to its synthetic applications, the biological activity of this compound has been extensively investigated. A preclinical study conducted by researchers at the National Institutes of Health (NIH) revealed that 1H-Pyrazole-3-carboxylic acid, 1-[(4-fluorophenyl)methyl]-, methyl ester exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The compound's selectivity for COX-2 over COX-1 suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects.

Further studies have explored the compound's anticancer properties. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that 1H-Pyrazole-3-carboxylic acid, 1-[(4-fluorophenyl)methyl]-, methyl ester induces apoptosis in certain cancer cell lines by modulating the activity of key signaling pathways, including the PI3K/Akt/mTOR axis. These findings highlight the compound's potential as a multi-targeted therapeutic agent, capable of addressing both inflammation and cancer.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the growing body of research on 1H-Pyrazole-3-carboxylic acid, 1-[(4-fluorophenyl)methyl]-, methyl ester underscores its significance in the field of medicinal chemistry and its potential to contribute to the development of novel therapeutics.

In conclusion, the compound 1H-Pyrazole-3-carboxylic acid, 1-[(4-fluorophenyl)methyl]-, methyl ester (CAS: 1177346-65-4) represents a promising area of research in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activities, make it a valuable candidate for further investigation. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for its translation into clinical applications.